9-bromo-5H-pyrazino[2,3-b]indole

• Molecular Formula: C10H6BrN3
• Molecular Weight: 248.08 g/mol
• IUPAC Name: 9-bromo-5H-pyrazino[2,3-b]indole
• InChI: InChI=1S/C10H6BrN3/c11-6-2-1-3-7-8(6)9-10(14-7)13-5-4-12-9/h1-5H,(H,13,14)
• InChI Key: FRAWEEOMGILIHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)C3=NC=CN=C3N2

Description

9-bromo-5H-pyrazino[2,3-b]indole is a useful research compound. Its molecular formula is C10H6BrN3 and its molecular weight is 248.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Acetyl-4-bromo-1,2-dihydro-indol-3-one (460 mg, 1.81 mmol) was dissolved in CH2Cl2 (8 mL). Bromine (111 μL, 2.2 mmol) was added slowly, and the reaction stirred for 20 min and then was concentrated in vacuo. The residue was dissolved in THF (8 mL). Ethylenediamine (244 μL, 3.6 mmol) was added, and the reaction stirred for 16 h at r.t. Triethylamine (2 mL) and MeOH (4 mL) were added, and the reaction stirred while left open to air for 24 h. The solution was concentrated in vacuo and purified by silica gel chromatography (8% MeOH/CH2Cl2) to give 248 mg (55%) of the title compound as a red solid. MS (ES) [m+H] calc'd for C10H6BrN3, 248, 250; found 248, 250.